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Compound of Interest

Compound Name: (-)-Afzelechin

Cat. No.: B15594027 Get Quote

An In-depth Technical Guide to the Natural Sources and Isolation of (-)-Afzelechin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the natural sources of (-)-Afzelechin, a

flavan-3-ol with potential therapeutic applications, and details the methodologies for its isolation

and purification. The information is intended to support research and development efforts in

natural product chemistry and drug discovery.

Natural Sources of (-)-Afzelechin
(-)-Afzelechin and its stereoisomers are distributed across various plant species. While it is

often found as a constituent of polymeric proanthocyanidins, several plants have been

identified as sources of the monomeric form. The concentration and ease of extraction can vary

significantly depending on the plant part, geographical location, and harvesting time.

Table 1: Principal Natural Sources of Afzelechin Stereoisomers
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Plant Species Family Plant Part
Isolated
Stereoisomer(
s)

Reference(s)

Bergenia ligulata Saxifragaceae Rhizomes (+)-Afzelechin [1][2]

Acacia catechu Fabaceae Leaves
(+)-Afzelechin,

(-)-Epiafzelechin

Cassia

sieberiana
Fabaceae Root Bark (-)-Epiafzelechin [3]

Calamus rotang Arecaceae Rhizome (+)-Afzelechin [4]

Typha capensis Typhaceae -
Afzelechin,

Epiafzelechin
[5]

Prunus

armeniaca

(Apricot)

Rosaceae -
ent-Epiafzelechin

derivatives
[1]

Selliguea feei Polypodiaceae Rhizomes

(+)-Afzelechin-O-

β-4′-D-

glucopyranoside

[2]

Arthromeris

mairei
Polypodiaceae Roots

Afzelechin

glycosides
[2]

Hazelnut

(Corylus

avellana)

Betulaceae Kernels, Shells

(Epi)afzelechin

(as

proanthocyanidin

unit)

[5]

Wisteria

floribunda
Fabaceae - Afzelechin [6]

Prunus persica

(Peach)
Rosaceae - Afzelechin [6]

Biosynthesis of (-)-Afzelechin
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(-)-Afzelechin is synthesized in plants via the flavonoid biosynthesis pathway, which is a

branch of the general phenylpropanoid pathway. The pathway starts with the amino acid

phenylalanine and involves a series of enzymatic reactions. The final steps determining the

stereochemistry of the flavan-3-ol are catalyzed by leucoanthocyanidin reductase (LAR) and

anthocyanidin reductase (ANR).[7][8][9]
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Caption: Biosynthetic pathway of (-)-Afzelechin and (-)-Epiafzelechin.

Isolation and Purification of (-)-Afzelechin
The isolation of (-)-Afzelechin from natural sources typically involves solvent extraction

followed by various chromatographic techniques to separate the target compound from a

complex mixture of other phytochemicals.

General Experimental Workflow
The following diagram illustrates a typical workflow for the isolation and purification of (-)-
Afzelechin from a plant source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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